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Compound of Interest

Compound Name: potassium tetraperoxochromate

Cat. No.: B1173445 Get Quote

An in-depth technical guide on the magnetic properties of potassium tetraperoxochromate
(K3Cr(O2)4) is presented for researchers, scientists, and drug development professionals. This

guide synthesizes available data, details experimental methodologies, and provides a visual

workflow for the characterization of this inorganic compound.

Core Magnetic Properties
Potassium tetraperoxochromate(V), K₃[Cr(O₂)₄], is a red-brown solid that is a rare example

of a compound containing chromium in the +5 oxidation state.[1][2][3] Its magnetic behavior is

of significant interest due to the Cr(V) center, which possesses a 3d¹ electron configuration,

rendering the compound paramagnetic.[1] At low temperatures, antiferromagnetic exchange

interactions are observed between the Cr⁵⁺ ions.[4]

Data Presentation
The magnetic characteristics of potassium tetraperoxochromate have been quantified

through various experimental techniques, and the key data are summarized in the table below.
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Magnetic Property Value Experimental Technique

Magnetic Susceptibility

Curie-Weiss Temperature (θ) -2.7 K Magnetic Susceptibility

Diamagnetic Contribution (χd) -1.5 x 10⁻⁴ cm³/mol Magnetic Susceptibility

Antiferromagnetic Ordering

Temp. (TN)
0.38 K Specific Heat Measurement

Electron Paramagnetic

Resonance (EPR)

Powdered Sample in K₃NbO₈

g∥ 1.9428 ± 0.0005 EPR

g⊥ 1.9851 ± 0.0005 EPR

A∥(⁵³Cr) +(36.3 ± 0.5) x 10⁻⁴ cm⁻¹ EPR

A⊥(⁵³Cr) +(11 ± 1) x 10⁻⁴ cm⁻¹ EPR

Aqueous Solution

giso 1.9712 ± 0.0005 EPR

⁵³Aiso (18.6 ± 0.5) x 10⁻⁴ cm⁻¹ EPR

Exchange Interaction

Exchange Coupling Constant

(J)
1.35 K Magnetic Susceptibility / EPR

Dipolar Field (Hp) 160 G EPR

Table 1: Summary of Quantitative Magnetic Data for Potassium Tetraperoxochromate(V).

Experimental Protocols
The elucidation of the magnetic properties of potassium tetraperoxochromate relies on

precise synthesis and characterization methods.
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Synthesis of Potassium Tetraperoxochromate(V)
The synthesis of K₃[Cr(O₂)₄] is typically achieved through the reaction of a chromium(VI)

source with hydrogen peroxide under alkaline conditions at reduced temperatures.[2]

Materials:

Potassium chromate (K₂CrO₄)

30% Hydrogen peroxide (H₂O₂)

Potassium hydroxide (KOH)

Distilled water

Ice bath

Procedure:

An alkaline solution of potassium chromate is prepared by dissolving K₂CrO₄ and KOH in

distilled water.

The solution is cooled to 0 °C in an ice bath.

Pre-cooled 30% hydrogen peroxide is added dropwise to the stirred, cold alkaline chromate

solution.

The reaction is maintained at 0 °C, leading to the precipitation of dark red-brown crystals of

K₃[Cr(O₂)₄].

The product is isolated by filtration, washed sequentially with ice-cold distilled water, ethanol,

and diethyl ether.

The final product is dried under vacuum.

Magnetic Susceptibility Measurements
Temperature-dependent magnetic susceptibility measurements are crucial for determining the

nature of magnetic ordering and are typically performed using a SQUID magnetometer.
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Instrumentation:

Superconducting Quantum Interference Device (SQUID) Magnetometer

Procedure:

A powdered sample of K₃[Cr(O₂)₄] is loaded into a gelatin capsule or a similar sample holder

with known diamagnetic properties.

The sample is placed within the SQUID magnetometer.

The magnetic moment is measured as a function of temperature, typically from

approximately 2 K to 350 K, under a constant applied magnetic field.

The raw data are corrected for the diamagnetic contributions from the sample holder and the

core electrons of the compound.

The molar magnetic susceptibility (χM) is then analyzed by plotting 1/χM versus temperature

(T) and fitting the linear portion of the curve to the Curie-Weiss law, χM = C / (T - θ), to

extract the Curie constant (C) and the Weiss temperature (θ).

Electron Paramagnetic Resonance (EPR) Spectroscopy
EPR spectroscopy provides detailed information about the electronic environment of the

unpaired electron in the Cr(V) center.

Instrumentation:

EPR Spectrometer (e.g., X-band)

Cryostat for variable temperature measurements

Goniometer for single-crystal studies

Procedure:

Powdered Sample: A small quantity of powdered K₃[Cr(O₂)₄], often diluted in a

diamagnetically isomorphic host such as K₃NbO₈ to minimize spin-spin interactions, is
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placed in a quartz EPR tube. The spectrum is recorded at a fixed microwave frequency while

sweeping the external magnetic field.

Single Crystal: A single crystal of the compound is mounted on a goniometer, which allows

for the precise rotation of the crystal within the magnetic field. EPR spectra are recorded at

various orientations to determine the anisotropy of the g-tensor and hyperfine coupling

tensor.

The resulting spectra are analyzed to determine the principal g-values (g∥ and g⊥) and the

hyperfine coupling constants (A∥ and A⊥).

Mandatory Visualization
The logical flow of the experimental procedures for characterizing the magnetic properties of

potassium tetraperoxochromate is depicted in the following diagram.
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Experimental Workflow for Magnetic Characterization of K3Cr(O2)4
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Caption: Experimental workflow for the synthesis and magnetic characterization of K3Cr(O2)4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1173445?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Temperature-dependence-of-effective-magnetic-moment-and-reciprocal-magnetic_fig3_264602696
https://en.wikipedia.org/wiki/Potassium_tetraperoxochromate(V)
https://www.researchgate.net/publication/345920232_Structural_characterization_and_magnetic_properties_of_chromium_jarosite_KCr3OD6SO42
https://www.researchgate.net/publication/234982266_New_class_of_magnetic_refrigerants_based_on_the_CrV_tetraperoxides
https://www.benchchem.com/product/b1173445#magnetic-properties-of-potassium-tetraperoxochromate
https://www.benchchem.com/product/b1173445#magnetic-properties-of-potassium-tetraperoxochromate
https://www.benchchem.com/product/b1173445#magnetic-properties-of-potassium-tetraperoxochromate
https://www.benchchem.com/product/b1173445#magnetic-properties-of-potassium-tetraperoxochromate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173445?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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